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Essential Safety and Disposal Guide for Sodium
DL-Lactate-d3
This guide provides immediate safety, handling, and disposal protocols for Sodium DL-
Lactate-d3, ensuring the safety of laboratory personnel and compliance with standard

laboratory practices.

I. Personal Protective Equipment (PPE)
When handling Sodium DL-Lactate-d3, appropriate personal protective equipment is essential

to minimize exposure and ensure safety. The following PPE is recommended based on safety

data sheets and general laboratory safety protocols.[1][2]

Eye and Face Protection: Safety glasses with side shields are mandatory to protect against

potential splashes.[3][4] For larger quantities or when there is a significant risk of splashing,

a face shield should be worn in addition to safety glasses.[2][4]

Hand Protection: Chemical-resistant gloves, such as nitrile or natural rubber, must be worn

to prevent skin contact.[3][5] Always inspect gloves for tears or punctures before use.[3]

Body Protection: A standard laboratory coat should be worn to protect against spills. For

procedures with a higher risk of significant spillage, a chemically resistant apron may be

necessary.
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Respiratory Protection: Under normal laboratory conditions with adequate ventilation,

respiratory protection is not typically required.[5] However, if aerosols are generated or

ventilation is poor, a NIOSH/MSHA or European Standard EN 136 approved respirator may

be necessary.[5]

II. Operational Plan: Step-by-Step Handling
Procedure
Follow these steps for the safe handling of Sodium DL-Lactate-d3 in a laboratory setting:

Preparation:

Ensure the work area is clean and uncluttered.

Verify that a safety shower and eyewash station are readily accessible.

Confirm that all necessary PPE is available and in good condition.

Review the Safety Data Sheet (SDS) for Sodium DL-Lactate-d3 before beginning work.

[4]

Handling:

Wear the appropriate PPE as outlined in Section I.

Handle the substance in a well-ventilated area.

Avoid direct contact with the skin and eyes.[6] In case of accidental contact, rinse the

affected area immediately with plenty of water for at least 15 minutes.[6]

Avoid inhalation of any mists or vapors.

Keep the container tightly closed when not in use.[6][7]

Storage:

Store in a cool, dry, and well-ventilated area.[7]
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Keep the container tightly sealed to prevent contamination.[6]

Store away from incompatible materials.

III. Disposal Plan: Step-by-Step Waste Management
The proper disposal of Sodium DL-Lactate-d3 is crucial to prevent environmental

contamination. While some sources indicate that dilute, non-hazardous aqueous waste may be

suitable for sewer disposal in small quantities, it is best practice to treat all chemical waste with

caution.[8][9][10] One Safety Data Sheet for a similar sodium lactate solution notes that it is

toxic to aquatic life. Therefore, the following disposal protocol is recommended:

Waste Collection:

Collect all waste containing Sodium DL-Lactate-d3, including unused material and

contaminated disposables (e.g., pipette tips, gloves), in a designated and clearly labeled

waste container.[9]

The container should be made of a material compatible with the chemical and have a

secure lid.

Waste Segregation:

Do not mix this waste with other waste streams unless explicitly permitted by your

institution's waste management guidelines.[9]

Disposal Procedure:

Dispose of the collected waste through your institution's hazardous waste management

program.

Follow all local, state, and federal regulations for chemical waste disposal.[11]

Do not pour Sodium DL-Lactate-d3 down the drain unless you have confirmed it is

permissible under your local regulations and institutional policies.[8]

Empty Containers:
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Empty containers should be triple-rinsed with a suitable solvent (e.g., water). The rinsate

should be collected and disposed of as chemical waste.[9] After rinsing, the container can

typically be disposed of as non-hazardous waste.

IV. Quantitative Data Summary
The following table summarizes key quantitative data for a typical 60% w/w aqueous solution of

Sodium DL-Lactate.

Property Value

Molecular Formula C3H5NaO3

Molecular Weight 112.06 g/mol

Physical State Viscous Liquid

Melting Point 17.2 °C / 63 °F

Boiling Point 140 °C / 284 °F

Flash Point Not Applicable

Vapor Pressure 14 mmHg @ 20 °C

Source: Fisher Scientific SDS[5]

V. Experimental Workflow
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Caption: Workflow for Safe Handling and Disposal of Sodium DL-Lactate-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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